Cas no 60882-71-5 (5-Chlorobenzimidazole-1,2-diamine)

• Product Name: 5-Chlorobenzimidazole-1,2-diamine
• CAS No: 60882-71-5
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 854179
• Update Time: 2025-05-19

5-Chlorobenzimidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1,2-diamine,5-chloro-(9CI)
• 5-chlorobenzimidazole-1,2-diamine
• NSC611783
• MLS003373936
• 5-Chloro-1H-benzo[d]imidazole-1,2-diamine
• 1H-Benzimidazole-1,2-diamine, 5-chloro-
• 1h-benzimidazole-1,2-diamine,5-chloro-
• SMR002048727
• NCI60_004859
• 5-Chlorobenzimidazole-1,2-diamine

• Inchi： 1S/C7H7ClN4/c8-4-1-2-6-5(3-4)11-7(9)12(6)10/h1-3H,10H2,(H2,9,11)
• InChI Key： BWPDDCOWXFNALZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N)N2N

Computed Properties

• Exact Mass: 182.036
• Monoisotopic Mass: 182.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.9

Additional information on 5-Chlorobenzimidazole-1,2-diamine

Research Brief on 5-Chlorobenzimidazole-1,2-diamine (CAS: 60882-71-5): Recent Advances and Applications

5-Chlorobenzimidazole-1,2-diamine (CAS: 60882-71-5) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and antiviral drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-Chlorobenzimidazole-1,2-diamine through a novel catalytic pathway, achieving a yield of 85% with improved purity compared to traditional methods. The researchers utilized a palladium-catalyzed amination reaction, which proved particularly effective for introducing the 1,2-diamine functionality while maintaining the chloro-substitution at the 5-position. This advancement in synthetic methodology addresses previous challenges in producing this compound at scale, making it more accessible for pharmaceutical applications.

In terms of biological activity, recent investigations have revealed promising results for 5-Chlorobenzimidazole-1,2-diamine derivatives as potential antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yielded compounds with significant activity against drug-resistant strains of Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, suggesting potential for development as a new class of antibiotics.

The anticancer potential of 5-Chlorobenzimidazole-1,2-diamine derivatives has also been a focus of recent research. A team at the National Cancer Institute identified several analogs that demonstrate selective cytotoxicity against pancreatic cancer cell lines, with IC50 values in the low micromolar range. Molecular docking studies suggest these compounds may function as kinase inhibitors, particularly targeting the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various cancers. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

Emerging research has also explored the application of 5-Chlorobenzimidazole-1,2-diamine in antiviral drug development. A recent preprint (2024) describes its use as a building block for compounds showing activity against SARS-CoV-2 variants by inhibiting the viral main protease (Mpro). While still in early stages, these results suggest potential for addressing current challenges in COVID-19 treatment, particularly against emerging variants that show resistance to existing therapies.

From a drug development perspective, pharmacokinetic studies of 5-Chlorobenzimidazole-1,2-diamine derivatives have shown generally favorable absorption and distribution profiles, though metabolic stability remains an area for optimization. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies published in Drug Metabolism and Disposition (2023) indicate that strategic structural modifications can significantly improve metabolic stability while maintaining therapeutic activity.

Looking forward, the versatility of 5-Chlorobenzimidazole-1,2-diamine as a pharmacophore suggests continued potential for drug discovery across multiple therapeutic areas. Current research efforts appear to be focusing on three main directions: (1) development of more efficient synthetic routes to enable large-scale production, (2) exploration of novel biological targets through structure-activity relationship studies, and (3) optimization of pharmacokinetic properties for clinical translation. The compound's ability to serve as a scaffold for diverse biological activities makes it particularly valuable in the current pharmaceutical landscape, where multi-target therapies are increasingly important.

In conclusion, 5-Chlorobenzimidazole-1,2-diamine (CAS: 60882-71-5) continues to demonstrate significant potential in pharmaceutical research, with recent advances highlighting its applications across multiple therapeutic areas. The compound's synthetic accessibility, combined with its demonstrated biological activities and ongoing optimization efforts, position it as an important building block for future drug development. Continued research in this area is likely to yield novel therapeutic candidates in the coming years, particularly for addressing unmet medical needs in infectious diseases and oncology.